2-Methyl-1-oxo-1-((thiophen-2-yl(thiophen-3-yl)methyl)amino)propan-2-yl acetate

• IUPAC Name: [2-methyl-1-oxo-1-[[thiophen-2-yl(thiophen-3-yl)methyl]amino]propan-2-yl] acetate
• InChI: InChI=1S/C15H17NO3S2/c1-10(17)19-15(2,3)14(18)16-13(11-6-8-20-9-11)12-5-4-7-21-12/h4-9,13H,1-3H3,(H,16,18)
• InChI Key: OXZSHFJAKIDQBH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)NC(C1=CSC=C1)C2=CC=CS2
• Molecular Formula: C15H17NO3S2
• Molecular Weight: 323.4 g/mol

Description

Thiophene-based analogs, such as the one you mentioned, are a potential class of biologically active compounds. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one method that produces aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives show high antimicrobial activity against various microbial infections. Different approaches have been made to prove thiophene as an antimicrobial agent.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, such as the compound , play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. .

Anti-Inflammatory Drugs

. .

Antimicrobial Agents

. .

Organic Semiconductors

. This is due to their unique electronic properties.

Organic Light-Emitting Diodes (OLEDs)

. Their unique properties make them suitable for use in these devices.

Corrosion Inhibitors

. This helps to protect metals and other materials from corrosion.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.